![molecular formula C8H6BrNO4 B6359921 5-Bromo-4-methoxy-2-nitrobenzaldehyde CAS No. 1036757-01-3](/img/structure/B6359921.png)
5-Bromo-4-methoxy-2-nitrobenzaldehyde
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Overview
Description
5-Bromo-4-methoxy-2-nitrobenzaldehyde, also known as 5-bromo-4-methoxy-2-nitrobenzal, is a synthetic organic compound that is used in the preparation of pharmaceuticals, dyes, and other compounds. It is a colorless solid that has a strong odor and is soluble in water and a variety of organic solvents. This compound is used in a variety of applications, including drug synthesis, dye synthesis, and as a reagent in organic synthesis.
Scientific Research Applications
Synthesis Pathways and Precursors
5-Bromo-4-methoxy-2-nitrobenzaldehyde is a chemical compound that finds its utility in various synthetic pathways, primarily serving as a precursor or intermediate in the synthesis of more complex molecules. For instance, it has been used in the preparation of benzo-substituted phthalazines, which are potential precursors to DNA intercalators, highlighting its role in the synthesis of compounds with possible biological activity (Tsoungas & Searcey, 2001). This application underscores the compound's significance in medicinal chemistry, where it contributes to the development of therapeutic agents by providing a starting point for the synthesis of complex molecules with specific biological functions.
Structural and Spectroscopic Studies
Structural and spectroscopic analyses of similar compounds, such as 4-hydroxy-3-methoxy-5-nitrobenzaldehyde, provide insights into the chemical behavior and properties of 5-Bromo-4-methoxy-2-nitrobenzaldehyde. Studies involving density functional theory (DFT) have been conducted to understand the molecular structure, vibrational spectra, and intramolecular charge transfer of these compounds. Such research aids in elucidating the electronic properties and reactivity of 5-Bromo-4-methoxy-2-nitrobenzaldehyde, facilitating its application in various chemical syntheses (Nataraj, Balachandran, & Karthick, 2011).
Mechanism of Action
Target of Action
Based on its structure, it can be inferred that it may interact with proteins or enzymes that have affinity for aromatic compounds .
Mode of Action
The compound contains a nitro group (-no2), a methoxy group (-och3), and a bromo group (-br), which are known to participate in various chemical reactions . For instance, the nitro group can undergo reduction to form an amine, and the bromo group can participate in nucleophilic substitution reactions .
Biochemical Pathways
Given its structural features, it may be involved in pathways related to aromatic compound metabolism .
Pharmacokinetics
Its predicted density is 1322±006 g/cm3 , and its boiling point is predicted to be 354.7±27.0 °C . These properties may influence its bioavailability.
Result of Action
Given its potential reactivity, it may cause modifications in target molecules, potentially altering their function .
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of 5-Bromo-4-methoxy-2-nitrobenzaldehyde. For instance, its reactivity may be influenced by the pH of the environment, as this can affect the ionization state of the compound .
properties
IUPAC Name |
5-bromo-4-methoxy-2-nitrobenzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNO4/c1-14-8-3-7(10(12)13)5(4-11)2-6(8)9/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFPPLTWYKBBEMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)[N+](=O)[O-])C=O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-methoxy-2-nitrobenzaldehyde |
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